Cas no 261763-05-7 (3-Chloro-2-fluoro-5-(trifluoromethyl)benzyl alcohol)

• Product Name: 3-Chloro-2-fluoro-5-(trifluoromethyl)benzyl alcohol
• CAS No: 261763-05-7
• MF: C₈H₅ClF₄O
• MW: 228.571315526962
• MDL: MFCD01631512
• CID: 247398
• PubChem ID: 2773756
• Update Time: 2025-10-21

3-Chloro-2-fluoro-5-(trifluoromethyl)benzyl alcohol Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-fluoro-5-(trifluoromethyl)benzyl alcohol
• [3-chloro-2-fluoro-5-(trifluoromethyl)phenyl]methanol
• 3-Chloro-2-fluoro-5-(trifluoromethyl)-benzyl alcohol
• Benzenemethanol,3-chloro-2-fluoro-5-(trifluoromethyl)-
• [3-chloro-2-fluoro-5-(trifluoromethyl)phenyl]methan-1-ol
• SCHEMBL16771000
• 261763-05-7
• JS-4142
• FT-0657739
• AC-26168
• AKOS005063701
• (3-Chloro-2-fluoro-5-trifluoromethyl-phenyl)-methanol
• 3-chloro-2-fluoro-5-(trifluoromethyl)benzylalcohol
• (3-chloro-2-fluoro-5-(trifluoromethyl)phenyl)methanol
• A22680
• DTXSID30378688
• E89586
• MFCD01631512
• CS-0193478
• Benzenemethanol, 3-chloro-2-fluoro-5-(trifluoromethyl)-

• MDL： MFCD01631512
• Inchi： 1S/C8H5ClF4O/c9-6-2-5(8(11,12)13)1-4(3-14)7(6)10/h1-2,14H,3H2
• InChI Key： TXEZAXDRQCONER-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(F)(F)F)C=C(CO)C=1F

Computed Properties

• Exact Mass: 227.99700
• Monoisotopic Mass: 227.997
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2A^2
• XLogP3: 2.6

Experimental Properties

• Density: 1.494
• Boiling Point: 212.9°Cat760mmHg
• Flash Point: 82.5°C
• Refractive Index: 1.468
• PSA: 20.23000
• LogP: 2.99020

3-Chloro-2-fluoro-5-(trifluoromethyl)benzyl alcohol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-Chloro-2-fluoro-5-(trifluoromethyl)benzyl alcohol

Recent Advances in the Study of 3-Chloro-2-fluoro-5-(trifluoromethyl)benzyl alcohol (CAS: 261763-05-7)

3-Chloro-2-fluoro-5-(trifluoromethyl)benzyl alcohol (CAS: 261763-05-7) is a fluorinated benzyl alcohol derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery. This compound serves as a key intermediate in the synthesis of various bioactive molecules, particularly those targeting neurological disorders and inflammatory diseases. Recent studies have highlighted its role in the development of novel therapeutic agents, emphasizing its importance in medicinal chemistry.

The structural features of 3-Chloro-2-fluoro-5-(trifluoromethyl)benzyl alcohol, including the presence of multiple halogen atoms and a trifluoromethyl group, contribute to its enhanced reactivity and bioavailability. These characteristics make it a valuable building block for the synthesis of complex molecules with improved pharmacokinetic properties. Researchers have exploited these attributes to design and optimize drug candidates with higher selectivity and potency.

In a recent study published in the Journal of Medicinal Chemistry, scientists investigated the synthetic pathways and derivatization strategies for 3-Chloro-2-fluoro-5-(trifluoromethyl)benzyl alcohol. The study demonstrated its utility in the preparation of small-molecule inhibitors targeting protein-protein interactions (PPIs) involved in cancer progression. The researchers reported a high-yield synthesis route, which was further validated through computational modeling and in vitro assays. The findings underscored the compound's potential as a versatile scaffold in drug design.

Another significant development involves the application of 3-Chloro-2-fluoro-5-(trifluoromethyl)benzyl alcohol in the development of positron emission tomography (PET) tracers. A research team from the University of California, San Francisco, utilized this compound as a precursor for radiolabeled probes targeting neurodegenerative diseases. The study, published in ACS Chemical Neuroscience, highlighted the compound's stability and compatibility with radiochemical techniques, paving the way for its use in diagnostic imaging.

Furthermore, the compound's role in agrochemical research has also been explored. A recent report in Pest Management Science detailed its incorporation into novel fungicides with improved efficacy against resistant strains of plant pathogens. The study emphasized the compound's ability to enhance the bioavailability and environmental stability of agrochemical formulations, offering a promising solution for sustainable agriculture.

Despite these advancements, challenges remain in the large-scale production and purification of 3-Chloro-2-fluoro-5-(trifluoromethyl)benzyl alcohol. Researchers are actively investigating greener synthetic methods and catalytic processes to address these issues. A collaborative effort between academic and industrial laboratories has yielded promising results, as reported in Green Chemistry, where a solvent-free, catalytic approach was developed to improve the compound's yield and purity.

In conclusion, 3-Chloro-2-fluoro-5-(trifluoromethyl)benzyl alcohol (CAS: 261763-05-7) continues to be a focal point in chemical biology and pharmaceutical research. Its multifaceted applications in drug discovery, diagnostic imaging, and agrochemical development underscore its significance as a key intermediate. Ongoing research aims to overcome existing challenges and expand its utility in diverse fields, making it a compound of enduring interest to the scientific community.